Cas no 51819-59-1 (Butanedioic acid,2-(dodecen-1-yl)-)
51819-59-1 structure
Product Name:Butanedioic acid,2-(dodecen-1-yl)-
CAS No:51819-59-1
MF:C16H28O4
MW:284.391125679016
CID:371960
Update Time:2024-01-28
Butanedioic acid,2-(dodecen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-(dodecen-1-yl)-
- 2-[(E)-dodec-1-enyl]butanedioic acid
- Butanedioicacid, dodecenyl- (9CI)
- Dodecenylsuccinicacid
- Succinic acid, dodecenyl- (7CI,8CI)
- T 746
- 2-dodec-1-enylbutanedioic acid
-
- Inchi: 1S/C16H28O4/c1-2-3-4-5-6-7-8-9-10-11-12-14(16(19)20)13-15(17)18/h11-12,14H,2-10,13H2,1H3,(H,17,18)(H,19,20)/b12-11+
- InChI Key: QDCPNGVVOWVKJG-VAWYXSNFSA-N
- SMILES: C(O)(=O)C(/C=C/CCCCCCCCCC)CC(O)=O
Computed Properties
- Exact Mass: 284.19884
- Monoisotopic Mass: 284.198759
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.1
- Topological Polar Surface Area: 74.6
Experimental Properties
- Density: 1.03
- Boiling Point: 407.2°Cat760mmHg
- Flash Point: 214.2°C
- PSA: 74.6
Butanedioic acid,2-(dodecen-1-yl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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